![molecular formula C17H27ClN2O3 B271589 N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine](/img/structure/B271589.png)
N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine, also known as CEM-102, is a novel antibiotic compound that has shown potential in treating various bacterial infections.
Mechanism of Action
N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine works by inhibiting bacterial protein synthesis through binding to the bacterial ribosome. It specifically targets the 50S subunit of the ribosome, preventing the formation of peptide bonds between amino acids and inhibiting the growth of bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is well-tolerated in animal studies. It is rapidly absorbed and distributed throughout the body, with a half-life of approximately 2 hours. This compound is primarily eliminated through renal excretion.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine has several advantages for use in laboratory experiments. It has a broad spectrum of activity against various bacterial strains, making it a useful tool for testing antibacterial agents. Additionally, this compound has shown low levels of resistance development, making it a promising candidate for the development of new antibiotics. However, this compound is not suitable for use in clinical trials due to its limited bioavailability and short half-life.
Future Directions
There are several potential future directions for research on N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine. One area of interest is the development of new analogs of this compound with improved pharmacokinetic properties. Another potential direction is the investigation of this compound in combination with other antibiotics to enhance its antibacterial activity. Additionally, further studies are needed to explore the potential use of this compound in treating tuberculosis and other bacterial infections.
Synthesis Methods
The synthesis of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine involves the reaction of 5-chloro-2-ethoxy-3-methoxybenzaldehyde with 3-morpholinopropylamine in the presence of a catalyst. The reaction results in the formation of this compound as a white crystalline powder with a purity of over 99%.
Scientific Research Applications
N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(3-morpholinopropyl)amine has been extensively studied for its antibacterial properties. It has shown potent activity against a range of gram-positive and gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. This compound has also been investigated for its potential use in treating tuberculosis, as it has shown promising activity against Mycobacterium tuberculosis.
properties
Molecular Formula |
C17H27ClN2O3 |
---|---|
Molecular Weight |
342.9 g/mol |
IUPAC Name |
N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine |
InChI |
InChI=1S/C17H27ClN2O3/c1-3-23-17-14(11-15(18)12-16(17)21-2)13-19-5-4-6-20-7-9-22-10-8-20/h11-12,19H,3-10,13H2,1-2H3 |
InChI Key |
KYUPECHRABUZJN-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1CNCCCN2CCOCC2)Cl)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1OC)Cl)CNCCCN2CCOCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.